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Compound of Interest

Compound Name: GSK106

Cat. No.: B607752 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a detailed, step-by-step guide for the safe and compliant

disposal of GSK106, a compound used as an inactive control for selective PAD4 inhibitors.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle GSK106
in a well-ventilated area to avoid inhalation of any dust or aerosols.

Quantitative Safety Data
The following table summarizes the Hazardous Materials Identification System (HMIS) ratings

for GSK106, providing a quick reference for the primary hazards associated with this

compound.[1]
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Hazard HMIS Rating Description

Health 0 No significant risk to health.

Flammability 0
Will not burn under normal

circumstances.

Reactivity 0
Stable, even under fire

conditions.

Step-by-Step Disposal Protocol for GSK106
The disposal of GSK106 should be approached based on the quantity of the waste material.

For Small Quantities:

Assessment: Identify if the quantity of GSK106 to be disposed of is small. While the Safety

Data Sheet (SDS) does not specify a precise amount, this generally refers to residual

amounts from experimental procedures.[1]

Disposal: According to the supplier's SDS, smaller quantities of GSK106 can be disposed of

with household waste.[1] However, it is crucial to consult your institution's specific waste

disposal guidelines, as they may have stricter regulations.

Packaging: Ensure the waste is securely contained to prevent any potential environmental

release.

For Larger Quantities and Uncleaned Packaging:

Regulatory Compliance: Disposal must be conducted in accordance with all applicable

federal, state, and local environmental regulations.[1]

Waste Characterization: Classify the GSK106 waste. Although not categorized as extremely

hazardous, it is designated as slightly hazardous for water.[1] Therefore, direct release into

the sewer system or environment is not recommended.

Packaging: Place the GSK106 waste and any uncleaned packaging into a clearly labeled,

sealed container suitable for chemical waste.
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Waste Collection: Arrange for the collection of the chemical waste by your institution's

environmental health and safety (EHS) department or a licensed chemical waste disposal

contractor.

Experimental Protocols Cited
The disposal recommendations provided are based on the Safety Data Sheet for GSK106
(hydrochloride) provided by Cayman Chemical.[1] No specific experimental protocols for the

disposal of GSK106 were cited in the provided search results beyond the general guidelines in

the SDS.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

GSK106.

Start: GSK106 Waste Assess Quantity of Waste Small Quantity?

Dispose with Household Waste (per SDS, check institutional policy)Yes

Dispose as Chemical Waste

No

End of Disposal

Securely Package in Labeled Container Contact EHS for Pickup

Click to download full resolution via product page

Caption: Logical workflow for the disposal of GSK106 based on quantity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of GSK106].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607752#gsk106-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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